1-(4-methoxyphenyl)-4-(propylsulfonyl)piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(4-methoxyphenyl)-4-(propylsulfonyl)piperazine (PMP) is a chemical compound that belongs to the piperazine class of molecules. It is a synthetic compound that has been studied for its potential therapeutic applications in various fields of medicine.
Scientific Research Applications
1-(4-methoxyphenyl)-4-(propylsulfonyl)piperazine has been studied for its potential therapeutic applications in various fields of medicine. It has been found to exhibit antidepressant, anxiolytic, and antipsychotic activities in animal models. 1-(4-methoxyphenyl)-4-(propylsulfonyl)piperazine has also been investigated for its potential use in the treatment of neuropathic pain, as it has been found to exhibit analgesic effects in animal models.
Mechanism of Action
The exact mechanism of action of 1-(4-methoxyphenyl)-4-(propylsulfonyl)piperazine is not fully understood, but it is believed to act as a serotonin receptor agonist and a dopamine receptor antagonist. It may also affect the levels of other neurotransmitters such as norepinephrine and gamma-aminobutyric acid (GABA).
Biochemical and Physiological Effects:
1-(4-methoxyphenyl)-4-(propylsulfonyl)piperazine has been found to increase the levels of serotonin and norepinephrine in certain areas of the brain. It has also been found to decrease the levels of dopamine in certain areas of the brain. These effects may contribute to its therapeutic potential in various fields of medicine.
Advantages and Limitations for Lab Experiments
1-(4-methoxyphenyl)-4-(propylsulfonyl)piperazine has several advantages for lab experiments, including its high purity, stability, and ease of synthesis. However, it also has some limitations, including its low solubility in water and its potential toxicity at high doses.
Future Directions
There are several future directions for research on 1-(4-methoxyphenyl)-4-(propylsulfonyl)piperazine. One direction is to investigate its potential therapeutic applications in the treatment of various psychiatric and neurological disorders. Another direction is to study its mechanism of action in more detail, including its effects on other neurotransmitters and signaling pathways. Additionally, further research is needed to determine the optimal dosage and formulation of 1-(4-methoxyphenyl)-4-(propylsulfonyl)piperazine for therapeutic use.
Synthesis Methods
The synthesis of 1-(4-methoxyphenyl)-4-(propylsulfonyl)piperazine involves the reaction of 1-(4-methoxyphenyl)piperazine with propylsulfonyl chloride in the presence of a base. The reaction proceeds under mild conditions and yields the desired product in good yields. The purity of the product can be improved by recrystallization from an appropriate solvent.
properties
IUPAC Name |
1-(4-methoxyphenyl)-4-propylsulfonylpiperazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H22N2O3S/c1-3-12-20(17,18)16-10-8-15(9-11-16)13-4-6-14(19-2)7-5-13/h4-7H,3,8-12H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KOFLQPBLQMWXKQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCS(=O)(=O)N1CCN(CC1)C2=CC=C(C=C2)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H22N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.40 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.